Cas no 1514854-90-0 (3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide)

• Product Name: 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• CAS No: 1514854-90-0
• MF: C₈H₈N₂O₄S
• MW: 228.225120544434
• CID: 4607888
• Update Time: 2025-10-28

3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-oxo-2,3-dihydrobenzo[d]oxazole-5-sulfonamide
• 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide

• Inchi： 1S/C8H8N2O4S/c1-10-6-4-5(15(9,12)13)2-3-7(6)14-8(10)11/h2-4H,1H3,(H2,9,12,13)
• InChI Key： NFGMREKFXDHFJO-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(N)(=O)=O)C=C2N(C)C1=O

Additional information on 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide

Comprehensive Overview of 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide (CAS No. 1514854-90-0)

3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide (CAS No. 1514854-90-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the benzoxazole family, a class of heterocyclic compounds known for their diverse biological activities. Its molecular structure combines a sulfonamide group with a methyl-substituted benzoxazole core, making it a promising candidate for drug discovery and material science.

In recent years, the demand for sulfonamide derivatives has surged, driven by their widespread use in antibiotics, diuretics, and enzyme inhibitors. Researchers are particularly interested in 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide due to its potential as a carbon anhydrase inhibitor, a property that could lead to novel treatments for glaucoma and other medical conditions. The compound's CAS No. 1514854-90-0 serves as a unique identifier in chemical databases, facilitating its study and commercialization.

The synthesis of 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide typically involves multi-step organic reactions, including cyclization and sulfonylation processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. Its benzoxazole scaffold is also being explored in the development of fluorescent probes and organic electronic materials, aligning with the growing interest in sustainable technologies.

From an environmental perspective, the biodegradability and toxicity profile of CAS No. 1514854-90-0 are under investigation to meet regulatory standards. The compound's stability under various pH conditions makes it suitable for formulation in both aqueous and non-aqueous systems. Additionally, its sulfonamide moiety has been linked to antimicrobial properties, sparking research into its efficacy against resistant bacterial strains.

In the agrochemical sector, 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide is being evaluated as a potential herbicide intermediate. Its mode of action may involve disrupting plant metabolic pathways, offering a new approach to weed control. The compound's compatibility with other crop protection agents is also a key area of study, as farmers seek integrated solutions for sustainable agriculture.

Market trends indicate a rising interest in benzoxazole-based compounds, with CAS No. 1514854-90-0 positioned as a high-value specialty chemical. Pharmaceutical companies are investing in its development for targeted therapies, while academic institutions explore its mechanistic pathways. The compound's patent landscape is evolving, with several applications pending in major jurisdictions.

For researchers and industry professionals, access to reliable data on 3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide is critical. Reputable suppliers provide analytical certificates and safety data sheets to ensure compliance with global standards. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing medicinal chemistry and material innovation.